Cas no 685536-46-3 (2-bromo-5-chloro-4-isobutoxy-aniline)

• Product Name: 2-bromo-5-chloro-4-isobutoxy-aniline
• CAS No: 685536-46-3
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 2105080
• PubChem ID: 68536289
• Update Time: 2025-04-21

2-bromo-5-chloro-4-isobutoxy-aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-4-isobutoxy-aniline
• 685536-46-3
• SCHEMBL3168643
• DA-26800

• Inchi： 1S/C10H13BrClNO/c1-6(2)5-14-10-3-7(11)9(13)4-8(10)12/h3-4,6H,5,13H2,1-2H3
• InChI Key： KBXHARWDEGBDLA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)OCC(C)C)Cl)N

Computed Properties

• Exact Mass: 276.98690Da
• Monoisotopic Mass: 276.98690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.3Ų